Cas no 1246213-39-7 (5-(1,1-Dimethylethyl)-3,3-dimethyl-6-nitro-2(3H)-benzofuranone)

• Product name: 5-(1,1-Dimethylethyl)-3,3-dimethyl-6-nitro-2(3H)-benzofuranone
• CAS No: 1246213-39-7
• MF: C₁₄H₁₇NO₄
• MW: 263.289084196091
• CID: 842809
• PubChem ID: 59544154

5-(1,1-Dimethylethyl)-3,3-dimethyl-6-nitro-2(3H)-benzofuranone Chemical and Physical Properties

Names and Identifiers

• 5-(tert-Butyl)-3,3-dimethyl-6-nitrobenzofuran-2(3H)-one
• 2(3H)-Benzofuranone, 5-(1,1-dimethylethyl)-3,3-dimethyl-6-nitro-
• 5-tert-butyl-3,3-dimethyl-6-nitro-1-benzofuran-2-one
• 5-tert-butyl-3,3-dimethyl-6-nitrobenzofuran-2(3H)-one
• SCHEMBL376754
• 5-(1,1-Dimethylethyl)-3,3-dimethyl-6-nitro-2(3H)-benzofuranone
• 5-tert-butyl-3,3-dimethyl-6-nitro-2,3-dihydro-1-benzofuran-2-one
• 5-Tert-butyl-3,3-dimethyl-6-nitro-benzofuran-2-one
• DTXSID70732341
• 5-tert-Butyl-3,3-dimethyl-6-nitro-1-benzofuran-2(3H)-one
• 1246213-39-7
• PAPCLUJQMFCTDR-UHFFFAOYSA-N

• Inchi： InChI=1S/C14H17NO4/c1-13(2,3)8-6-9-11(7-10(8)15(17)18)19-12(16)14(9,4)5/h6-7H,1-5H3
• InChI Key： PAPCLUJQMFCTDR-UHFFFAOYSA-N
• SMILES： CC(C)(C)C1=CC2=C(C=C1[N+](=O)[O-])OC(=O)C2(C)C

Computed Properties

• Exact Mass: 263.11575802g/mol
• Monoisotopic Mass: 263.11575802g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 405
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 72.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans Benzofurans
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans

Additional information on 5-(1,1-Dimethylethyl)-3,3-dimethyl-6-nitro-2(3H)-benzofuranone

Comprehensive Guide to 5-(1,1-Dimethylethyl)-3,3-dimethyl-6-nitro-2(3H)-benzofuranone (CAS No. 1246213-39-7)

5-(1,1-Dimethylethyl)-3,3-dimethyl-6-nitro-2(3H)-benzofuranone (CAS No. 1246213-39-7) is a specialized organic compound with a unique molecular structure, making it valuable in various research and industrial applications. This compound belongs to the benzofuranone family, characterized by a fused benzene and furan ring system. The presence of a nitro group and tert-butyl substituent enhances its reactivity and potential utility in synthetic chemistry. Researchers and manufacturers are increasingly interested in this compound due to its potential applications in pharmaceuticals, agrochemicals, and material science.

The chemical structure of 5-(1,1-Dimethylethyl)-3,3-dimethyl-6-nitro-2(3H)-benzofuranone features a benzofuranone core with a nitro group at the 6-position and a tert-butyl group at the 5-position. These functional groups contribute to its distinct chemical properties, such as stability under various conditions and reactivity in nucleophilic substitution reactions. The compound's molecular formula is C₁₄H₁₇NO₃, and it typically appears as a crystalline solid with a defined melting point. Its solubility profile varies depending on the solvent, making it versatile for different experimental setups.

One of the most searched topics related to 5-(1,1-Dimethylethyl)-3,3-dimethyl-6-nitro-2(3H)-benzofuranone is its role in pharmaceutical intermediates. The compound's structural motifs are commonly found in bioactive molecules, making it a candidate for drug discovery programs. Researchers are exploring its potential as a building block for anti-inflammatory agents and antioxidant compounds. Additionally, its nitro group can be reduced to an amine, opening pathways for further functionalization and diversification of chemical libraries.

In the field of agrochemicals, 5-(1,1-Dimethylethyl)-3,3-dimethyl-6-nitro-2(3H)-benzofuranone has garnered attention for its potential use in developing novel pesticides and herbicides. The benzofuranone scaffold is known to interact with biological targets in pests, offering a promising avenue for sustainable crop protection solutions. With the growing demand for eco-friendly agricultural chemicals, this compound is being studied for its efficacy and environmental impact.

Another trending application of 5-(1,1-Dimethylethyl)-3,3-dimethyl-6-nitro-2(3H)-benzofuranone is in material science. Its robust structure and functional groups make it suitable for designing advanced polymers and coatings. Researchers are investigating its incorporation into photoresist materials for semiconductor manufacturing, where precision and stability are critical. The compound's ability to absorb UV light also makes it a candidate for UV stabilizers in plastics and other materials exposed to sunlight.

The synthesis of 5-(1,1-Dimethylethyl)-3,3-dimethyl-6-nitro-2(3H)-benzofuranone typically involves multi-step organic reactions, starting from readily available precursors. Key steps include nitration of the benzofuranone core and alkylation to introduce the tert-butyl group. Optimization of these processes is a hot topic in synthetic chemistry forums, as researchers seek to improve yields and reduce environmental footprints. Green chemistry principles are increasingly applied to these syntheses, aligning with global sustainability goals.

Market trends indicate a rising demand for 5-(1,1-Dimethylethyl)-3,3-dimethyl-6-nitro-2(3H)-benzofuranone, driven by its diverse applications. Suppliers and manufacturers are scaling up production to meet the needs of pharmaceutical, agrochemical, and material science industries. Quality control and regulatory compliance are critical considerations, ensuring that the compound meets the stringent standards required for these applications. Analytical techniques such as HPLC and NMR spectroscopy are routinely employed to verify purity and identity.

For researchers working with 5-(1,1-Dimethylethyl)-3,3-dimethyl-6-nitro-2(3H)-benzofuranone, safety data sheets (SDS) provide essential information on handling, storage, and disposal. While the compound is not classified as hazardous under standard regulations, proper laboratory practices should always be followed. Personal protective equipment (PPE), including gloves and safety goggles, is recommended when handling this chemical to prevent exposure and ensure safe experimentation.

In conclusion, 5-(1,1-Dimethylethyl)-3,3-dimethyl-6-nitro-2(3H)-benzofuranone (CAS No. 1246213-39-7) is a versatile and valuable compound with broad applications in pharmaceuticals, agrochemicals, and material science. Its unique structural features and reactivity make it a focal point for ongoing research and development. As industries continue to innovate, the demand for this compound is expected to grow, solidifying its place in the chemical landscape. Stay updated with the latest research and market trends to leverage its full potential in your projects.